![molecular formula C12H24N2O3Si B1608684 1-[3-(Triethoxysilyl)propyl]-1H-imidazole CAS No. 63365-92-4](/img/structure/B1608684.png)
1-[3-(Triethoxysilyl)propyl]-1H-imidazole
Overview
Description
1-[3-(Triethoxysilyl)propyl]-1H-imidazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as TEOS-imidazole and is a silane coupling agent used to modify the surface of various materials. The synthesis of this compound is a complex process that involves several steps, and it has been widely studied for its potential applications in various fields of science.
Scientific Research Applications
Dye-Sensitized Solar Cells
A novel ionic electrolyte incorporating a variant of 1-[3-(Triethoxysilyl)propyl]-1H-imidazole was developed for dye-sensitized solar cells (DSSCs). The electrolyte enhanced the solar-to-electricity conversion efficiency and stability of DSSCs. This advancement suggests that derivatives of this compound could be significant in the field of renewable energy and solar cell technology (Lee et al., 2009).
Antibacterial Applications
A compound related to this compound demonstrated antibacterial activity against specific strains like Escherichia coli and Staphylococcus aureus. This finding highlights the potential of such compounds in medical and pharmaceutical research, particularly in developing new antibacterial agents (Singh et al., 2014).
Corrosion Inhibition
Research on imidazole derivatives, which include the this compound structure, has shown promising results in corrosion inhibition. These compounds are particularly effective in protecting metals in acidic environments, indicating their utility in industrial and engineering applications (Prashanth et al., 2021).
Gel Electrolyte Enhancement
This compound derivatives have been used to create gel electrolytes with enhanced properties for use in electrochemical applications. This adaptation suggests broader applications in energy storage and conversion technologies (Lee et al., 2009).
Organic Synthesis
Imidazole compounds, including this compound, play a crucial role in modern organic synthesis. They exhibit a wide range of physicochemical properties and have diverse applications, from medicinal to industrial chemistry (Gurav et al., 2022).
Mechanism of Action
Target of Action
The primary target of “1-[3-(Triethoxysilyl)propyl]-1H-imidazole” is to function as an organosilicon precursor . It is used to obtain immobilized ionic liquids, functionalize the surface of oxide particles, and in sol–gel technologies . These targets play a crucial role in various chemical processes and material science applications.
Mode of Action
The compound interacts with its targets through a process known as alkylation . This involves the transfer of an alkyl group from the compound to its target. The alkylation process is facilitated by sodium imidazolyl, which is obtained from imidazole and sodium hydroxide .
Biochemical Pathways
The affected biochemical pathway primarily involves the synthesis of immobilized ionic liquids, functionalization of oxide particles, and sol–gel technologies . The downstream effects of these pathways include the creation of new materials with unique properties, such as enhanced stability, reactivity, or functionality.
Result of Action
The molecular and cellular effects of the compound’s action are primarily seen in its ability to modify surfaces and create new materials . For instance, it can help in the formation of self-assembled monolayers on a variety of substrates . It is mainly utilized to immobilize the surface atoms by forming a ligand .
Action Environment
The action, efficacy, and stability of “this compound” can be influenced by various environmental factors. For instance, the presence of water can strongly promote the adhesion strength of the resin to glass, metal, nylon, plastic, and other traditional and non-traditional substrates . Furthermore, the reaction environment, such as the reaction medium and time, can also affect the yield of the target substance .
properties
IUPAC Name |
triethoxy(3-imidazol-1-ylpropyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O3Si/c1-4-15-18(16-5-2,17-6-3)11-7-9-14-10-8-13-12-14/h8,10,12H,4-7,9,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URLXRQIVAJGITA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCN1C=CN=C1)(OCC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70979512 | |
Record name | 1-[3-(Triethoxysilyl)propyl]-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70979512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63365-92-4 | |
Record name | 1-[3-(Triethoxysilyl)propyl]-1H-imidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=63365-92-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(3-(Triethoxysilyl)propyl)-1H-imidazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063365924 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-[3-(Triethoxysilyl)propyl]-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70979512 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[3-(triethoxysilyl)propyl]-1H-imidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.058.265 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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